Cas no 260442-97-5 (1H-Pyrrole-2-carboxaldehyde,1-[4-(trifluoromethoxy)phenyl]-)

• Product Name: 1H-Pyrrole-2-carboxaldehyde,1-[4-(trifluoromethoxy)phenyl]-
• CAS No: 260442-97-5
• MF: C₁₂H₈F₃NO₂
• MW: 255.192633628845
• MDL: MFCD01571170
• CID: 247295
• PubChem ID: 2781794
• Update Time: 2025-04-19

1H-Pyrrole-2-carboxaldehyde,1-[4-(trifluoromethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxaldehyde,1-[4-(trifluoromethoxy)phenyl]-
• 1-[4-(trifluoromethoxy)phenyl]-1H-pyrrole-2-carbaldehyde
• 1-[4-(trifluoromethoxy)phenyl]pyrrole-2-carbaldehyde
• FXVABXRDJLSWJD-UHFFFAOYSA-N
• MFCD01571170
• SCHEMBL1418969
• 1-(4-(Trifluoromethoxy)phenyl)-1H-pyrrole-2-carbaldehyde
• 1H-Pyrrole-2-carboxaldehyde, 1-[4-(trifluoromethoxy)phenyl]-
• AKOS005079156
• 260442-97-5
• DTXSID30381859
• 11R-0622
• FT-0722047
• SB63709

• MDL： MFCD01571170
• Inchi： 1S/C12H8F3NO2/c13-12(14,15)18-11-5-3-9(4-6-11)16-7-1-2-10(16)8-17/h1-8H
• InChI Key： FXVABXRDJLSWJD-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)N1C=CC=C1C=O)(F)F

Computed Properties

• Exact Mass: 255.05100
• Monoisotopic Mass: 255.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 31.2Ų

Experimental Properties

• Density: 1.29
• Boiling Point: 307.2°Cat760mmHg
• Flash Point: 139.6°C
• Refractive Index: 1.51
• PSA: 31.23000
• LogP: 3.18840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles